Cas no 51886-28-3 (Heptane, 3-methyl-,didehydro deriv. (9CI))

• Product Name: Heptane, 3-methyl-,didehydro deriv. (9CI)
• CAS No: 51886-28-3
• MF: C₈H₁₆
• MW: 112.212642669678
• CID: 378522
• PubChem ID: 5364732
• Update Time: 2025-04-19

Heptane, 3-methyl-,didehydro deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

• Heptane, 3-methyl-,didehydro deriv. (9CI)
• 3-METHYL-3-HEPTENE
• 3-methylheptane,didehydro derivative
• (E)-3-Methyl-3-heptene
• 3-Heptene, 3-methyl-, trans
• 51886-28-3
• CHEBI:88857
• 3-Methyl-3-heptene (cis,trans)
• MFCD00048796
• 2-Hexene, 2-ethyl
• AAUHUDBDDBJONC-BQYQJAHWSA-N
• (E)-3-Methylhept-3-ene
• 3-Heptene, 3-methyl-
• Q27160860
• 7300-03-0
• 3-Methyl-3-heptene (c,t)

• Inchi： 1S/C8H16/c1-4-6-7-8(3)5-2/h7H,4-6H2,1-3H3/b8-7+
• InChI Key： AAUHUDBDDBJONC-BQYQJAHWSA-N
• SMILES： C(/C=C(\C)/CC)CC

Computed Properties

• Exact Mass: 112.12500
• Monoisotopic Mass: 112.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.14280